Cas no 88390-01-6 (Ethanaminium, N,N,N-trimethyl-2-oxo-2-(phenylmethoxy)-, bromide)

Ethanaminium, N,N,N-trimethyl-2-oxo-2-(phenylmethoxy)-, bromide structure
88390-01-6 structure
Product Name:Ethanaminium, N,N,N-trimethyl-2-oxo-2-(phenylmethoxy)-, bromide
CAS No:88390-01-6
MF:C12H18BrNO2
MW:288.180822849274
CID:634425
PubChem ID:13990493
Update Time:2025-04-19

Ethanaminium, N,N,N-trimethyl-2-oxo-2-(phenylmethoxy)-, bromide Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium, N,N,N-trimethyl-2-oxo-2-(phenylmethoxy)-, bromide
    • trimethyl-(2-oxo-2-phenylmethoxyethyl)azanium,bromide
    • BP31356300
    • AKOS024342243
    • Betaine benzyl ester bromide
    • 2-(Benzyloxy)-N,N,N-trimethyl-2-oxoethan-1-aminium bromide
    • (Carboxymethyl)trimethylammonium bromide benzyl ester
    • NIOSH/BP3135630
    • DTXSID70553876
    • 88390-01-6
    • Ammonium, (carboxymethyl)trimethyl-, bromide, benzyl ester
    • Inchi: 1S/C12H18NO2.BrH/c1-13(2,3)9-12(14)15-10-11-7-5-4-6-8-11;/h4-8H,9-10H2,1-3H3;1H/q+1;/p-1
    • InChI Key: ABWCCVSEYCOCQH-UHFFFAOYSA-M
    • SMILES: [Br-].O(CC1C=CC=CC=1)C(C[N+](C)(C)C)=O

Computed Properties

  • Exact Mass: 287.05209g/mol
  • Monoisotopic Mass: 287.05209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 202
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

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